Cas no 1261576-40-2 (5-(3-Trifluoromethoxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261576-40-2
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• MDL: MFCD18316437
• CID: 2761258
• PubChem ID: 53222160
• Update Time: 2025-04-21

5-(3-Trifluoromethoxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316437
• DTXSID70686734
• 5-(3-TRIFLUOROMETHOXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 1261576-40-2
• 3'-(Trifluoromethoxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethylphenol, 95%
• 5-(3-Trifluoromethoxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316437
• Inchi： 1S/C14H8F6O2/c15-13(16,17)10-4-9(5-11(21)7-10)8-2-1-3-12(6-8)22-14(18,19)20/h1-7,21H
• InChI Key： BITBDKCELJNEJO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 322.04284847Da
• Monoisotopic Mass: 322.04284847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives